Cas no 1247616-41-6 (2-methyl-4-(2-methyl-1H-imidazol-1-yl)-2-(methylamino)butanamide)

• Product Name: 2-methyl-4-(2-methyl-1H-imidazol-1-yl)-2-(methylamino)butanamide
• CAS No: 1247616-41-6
• MF: C₁₀H₁₈N₄O
• MW: 210.276121616364
• CID: 6287782
• PubChem ID: 61922942
• Update Time: 2025-10-29

2-methyl-4-(2-methyl-1H-imidazol-1-yl)-2-(methylamino)butanamide Chemical and Physical Properties

Names and Identifiers

• 2-methyl-4-(2-methyl-1H-imidazol-1-yl)-2-(methylamino)butanamide
• 1247616-41-6
• AKOS011196867
• EN300-1123594

• Inchi： 1S/C10H18N4O/c1-8-13-5-7-14(8)6-4-10(2,12-3)9(11)15/h5,7,12H,4,6H2,1-3H3,(H2,11,15)
• InChI Key： JFOSZTHRCQXDCJ-UHFFFAOYSA-N
• SMILES： O=C(C(C)(CCN1C=CN=C1C)NC)N

Computed Properties

• Exact Mass: 210.14806121g/mol
• Monoisotopic Mass: 210.14806121g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 72.9Ų

Additional information on 2-methyl-4-(2-methyl-1H-imidazol-1-yl)-2-(methylamino)butanamide

Introduction to 2-Methyl-4-(2-methyl-1H-imidazol-1-yl)-2-(methylamino)butanamide (CAS No. 1247616-41-6)

2-Methyl-4-(2-methyl-1H-imidazol-1-yl)-2-(methylamino)butanamide, also known by its CAS number 1247616-41-6, is a compound of significant interest in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of imidazoles and is characterized by its unique structural features, which include a methyl-substituted imidazole ring and a methylamino group. These structural elements contribute to its potential biological activities and therapeutic applications.

The chemical structure of 2-methyl-4-(2-methyl-1H-imidazol-1-yl)-2-(methylamino)butanamide has been extensively studied due to its potential as a lead compound in drug discovery. The imidazole moiety is known for its ability to interact with various biological targets, including enzymes, receptors, and ion channels. This makes it a valuable scaffold for the development of novel therapeutic agents.

Recent research has focused on the pharmacological properties of 2-methyl-4-(2-methyl-1H-imidazol-1-yl)-2-(methylamino)butanamide. Studies have shown that this compound exhibits potent anti-inflammatory and analgesic effects, making it a promising candidate for the treatment of pain and inflammatory conditions. The mechanism of action is believed to involve the modulation of specific signaling pathways, such as the inhibition of pro-inflammatory cytokines and the activation of anti-inflammatory mediators.

In addition to its anti-inflammatory properties, 2-methyl-4-(2-methyl-1H-imidazol-1-yl)-2-(methylamino)butanamide has also been investigated for its potential neuroprotective effects. Preclinical studies have demonstrated that this compound can reduce neuronal damage in models of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. The neuroprotective effects are thought to be mediated through the inhibition of oxidative stress and the promotion of neurotrophic factor expression.

The safety profile of 2-methyl-4-(2-methyl-1H-imidazol-1-yl)-2-(methylamino)butanamide has been evaluated in several preclinical studies. These studies have shown that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects. However, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

The synthesis of 2-methyl-4-(2-methyl-1H-imidazol-1-yl)-2-(methylamino)butanamide has been optimized using various synthetic routes. One common approach involves the reaction of 4-chloroacetophenone with 2-methylimidazole followed by reductive amination with methylamine. This method yields high purity product with good yields, making it suitable for large-scale production.

The potential applications of 2-methyl-4-(2-methyl-1H-imidazol-1-yl)-2-(methylamino)butanamide extend beyond its use as a therapeutic agent. It can also serve as a valuable tool in basic research for understanding the biological roles of imidazole-containing compounds. For example, it can be used to probe the interactions between imidazole derivatives and specific protein targets, providing insights into their mechanisms of action.

In conclusion, 2-methyl-4-(2-methyl-1H-imidazol-1-yl)-2-(methylamino)butanamide (CAS No. 1247616-41-6) is a promising compound with diverse biological activities and potential therapeutic applications. Ongoing research continues to uncover new aspects of its pharmacology and mechanisms of action, further highlighting its importance in medicinal chemistry and pharmaceutical development.